Cas no 1075-97-4 (1,3-Dioxane-5-methanol, 2-ethenyl-5-ethyl-)

1,3-Dioxane-5-methanol, 2-ethenyl-5-ethyl- structure
1075-97-4 structure
Product Name:1,3-Dioxane-5-methanol, 2-ethenyl-5-ethyl-
CAS No:1075-97-4
MF:C9H16O3
MW:172.221543312073
CID:1183681
PubChem ID:15300733
Update Time:2025-04-20

1,3-Dioxane-5-methanol, 2-ethenyl-5-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxane-5-methanol, 2-ethenyl-5-ethyl-
    • (2-ethenyl-5-ethyl-1,3-dioxan-5-yl)methanol
    • 1075-97-4
    • DTXSID90571133
    • SCHEMBL8321176
    • Inchi: 1S/C9H16O3/c1-3-8-11-6-9(4-2,5-10)7-12-8/h3,8,10H,1,4-7H2,2H3
    • InChI Key: PIZPBHHTPIXFLW-UHFFFAOYSA-N
    • SMILES: O1C(C=C)OCC(CO)(CC)C1

Computed Properties

  • Exact Mass: 172.109944368g/mol
  • Monoisotopic Mass: 172.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 38.7Ų
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